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Compound of Interest

7-N-(4-Hydroxyphenyl)mitomycin
C

Cat. No. B1664201

Compound Name:

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structural analysis of 7-N-(4-
Hydroxyphenyl)mitomycin C, a significant derivative of the potent antitumor antibiotic,
Mitomycin C. While comprehensive experimental data on the crystal structure and complete
Nuclear Magnetic Resonance (NMR) assignments for this specific analog are not extensively
available in public literature, this document compiles the known structural information and
presents established experimental protocols for this class of compounds, using the parent
Mitomycin C as a reference for methodology.

Molecular and Physicochemical Properties

7-N-(4-Hydroxyphenyl)mitomycin C, also known as M-83, is characterized by the substitution
of the C7-amino group of Mitomycin C with a 4-hydroxyphenyl moiety. This modification has
been shown to influence its antitumor activity and myelosuppression profile.[1][2] The
fundamental properties of the molecule are summarized below.
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Property Value Source
Molecular Formula C21H22N406 PubChem|[3]
Molecular Weight 426.42 g/mol ChemicalBook[4]
Monoisotopic Mass 426.15393 Da PubChem|[3]

CC1=C(C(=0)C2=C(C1=0)N3
Canonical SMILES C[C@H]4--INVALID-LINK-- PubChem[3]
N4)NC5=CC=C(C=C5)O

HNTGDFCASLOZEZ-
InChl Key PubChem|[3]
YDBSYXHISA-N
CAS Number 70343-57-6 ChemicalBook[4]
Common Synonyms M-83, KW-2083, 7-N-PHPMC ChemicalBook[4]

Visualization of Chemical Structure

The following diagram illustrates the two-dimensional chemical structure of 7-N-(4-
Hydroxyphenyl)mitomycin C, highlighting its core mitosane skeleton and the appended 4-
hydroxyphenyl group.
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7-N-(4-Hydroxyphenyl)mitomycin C

X-ray Crystallography Workflow

Compound Purification

:

Single Crystal Growth

:

X-ray Diffraction Data Collection

:

Structure Solution (e.g., Direct Methods)

:

Structural Refinement

'

Final 3D Structure
(Bond Lengths, Angles)
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NMR Structural Elucidation Pathway

1D H NMR 1D 13C NMR
(Proton Environments) (Carbon Skeleton)

Final Structure Assignment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mitomycin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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